Cas no 471-09-0 (L-Felinine)

L-Felinine is a sulfur-containing amino acid derivative primarily found in feline urine, where it serves as a precursor to volatile sulfur compounds involved in territorial marking. Chemically, it is (S)-2-amino-3-(4-hydroxy-4-methyl-1,2-oxathiolan-5-yl)propanoic acid. Its unique structure and role in felid communication make it of interest in studies of animal behavior and pheromone biochemistry. Research applications include investigations into species-specific olfactory signaling and potential synthetic analogs for behavioral studies. L-Felinine's stability in controlled environments allows for reproducible experimental use, though handling requires precautions due to its odor potential. Analytical methods such as LC-MS are typically employed for its quantification in biological samples.

L-Felinine structure

Product name:L-Felinine

CAS No:471-09-0

MF:C₈H₁₇NO₃S

MW:207.290481328964

CID:329786

PubChem ID:164607

L-Felinine Chemical and Physical Properties

Names and Identifiers

- L-Cysteine,S-(3-hydroxy-1,1-dimethylpropyl)-
- L-Felinine
- (2R)-2-amino-3-(4-hydroxy-2-methylbutan-2-yl)sulfanylpropanoic acid
- 2-Amino-7-hydroxy-5,5-dimethyl-4-thiaheptanoic acid
- Felinine
- (R)-2-Amino-3-((4-hydroxy-2-methylbutan-2-yl)thio)propanoic acid
- ALANINE, 3-((3-HYDROXY-1,1-DIMETHYLPROPYL)THIO)-, L-
- CHEBI:39390
- FELININE [MI]
- AKOS030240638
- UNII-8V49J0ABL5
- (-)-felinine
- Q1053817
- (2R)-2-amino-3-[(4-hydroxy-2-methylbutan-2-yl)sulfanyl]propanoic acid
- L-2-Amino-7-hydroxy-5,5-dimethyl-4-thiaheptanoic acid
- L-Cysteine, S-(3-hydroxy-1,1-dimethylpropyl)-
- S-(3-Hydroxy-1,1-dimethylpropyl)-L-cysteine
- 8V49J0ABL5
- (R)-2-amino-3-(4-hydroxy-2-methylbutan-2-ylthio)propanoic acid
- SCHEMBL991435
- DTXSID10197036
- S-(4-hydroxy-2-methylbutan-2-yl)-L-cysteine
- 471-09-0
- DB-230578
- Inchi： InChI=1S/C8H17NO3S/c1-8(2,3-4-10)13-5-6(9)7(11)12/h6,10H,3-5,9H2,1-2H3,(H,11,12)
- InChI Key： IFERABFGYYJODC-UHFFFAOYSA-N
- SMILES： OCCC(SCC(C(O)=O)N)(C)C

Computed Properties

Exact Mass: 207.09300
Monoisotopic Mass: 207.09291458g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 6
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.4
Topological Polar Surface Area: 109Å²

Experimental Properties

Melting Point: 162-164°C
PSA: 108.85000
LogP: 0.99280
Specific Rotation: D25 -11.5° (c = 2.81 in water)

L-Felinine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-497805-10 mg	L-Felinine,	471-09-0		10mg	￥2,294.00	2023-07-11
1PlusChem	1P00DFXT-10mg	L-FELININE	471-09-0	≥95%	10mg	$521.00	2025-02-26
TRC	F231250-5mg	L-Felinine	471-09-0		5mg	$ 150.00	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-497805-10mg	L-Felinine,	471-09-0		10mg	￥2294.00	2023-09-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1152679-10mg	L-Felinine	471-09-0	98%	10mg	￥2041.00	2024-05-12
TRC	F231250-50mg	L-Felinine	471-09-0		50mg	$ 839.00	2023-09-07
TRC	F231250-10mg	L-Felinine	471-09-0		10mg	$ 193.00	2023-09-07
TRC	F231250-25mg	L-Felinine	471-09-0		25mg	$442.00	2023-05-18
A2B Chem LLC	AG26385-10mg	L-FELININE	471-09-0		10mg	$413.00	2024-04-20

L-Felinine Related Literature

1. Index of authors, 1957

J. Chem. Soc. 1957 5105
2. Journal of the Royal Institute of Chemistry. February 1959

J. R. Inst. Chem. 1959 83 67
3. Chemical signals in terrestrial vertebrates: search for design features

Peter J. Apps,Paul J. Weldon,Matthew Kramer Nat. Prod. Rep. 2015 32 1131
4. Notes

S. P. Pathak,L. M. Dey,L. Hartman,A. M. Stephen,D. A. V. Dendy,D. A. H. Taylor,Neil Campbell,Sheila R. McCallum,Donald J. Mackenzie,G. A. Howard,C. A. Slater,J. H. Hunt,M. L. Hair,M. A. Hepworth,P. L. Robinson,E. F. M. Stephenson,S. Trippett,A. K. Covington,J. E. Prue,W. Carruthers,J. R. Crowder,Jean W. Brooks,Margaret M. Harris,K. E. Howlett,C. Eaborn J. Chem. Soc. 1957 1917